Cas no 173344-98-4 (1-Imidazo1,5-apyridin-1-yl-ethanone)

1-Imidazo[1,5-a]pyridin-1-yl-ethanone is a heterocyclic organic compound featuring an imidazo[1,5-a]pyridine core functionalized with an acetyl group. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its fused bicyclic system enhances stability while allowing for selective functionalization, facilitating the development of bioactive molecules. The compound’s electron-rich aromatic system enables participation in cross-coupling and nucleophilic substitution reactions, broadening its utility in medicinal chemistry. High purity grades ensure consistent performance in research and industrial applications. Its compatibility with diverse synthetic routes underscores its versatility as a building block for complex molecular architectures.

1-Imidazo1,5-apyridin-1-yl-ethanone structure

173344-98-4 structure

Product Name:1-Imidazo1,5-apyridin-1-yl-ethanone

CAS No:173344-98-4

MF:C₉H₈N₂O

MW:160.17262172699

MDL:MFCD06739273

CID:111589

PubChem ID:15356600

Update Time:2025-10-13

1-Imidazo1,5-apyridin-1-yl-ethanone Chemical and Physical Properties

Names and Identifiers

- Ethanone,1-imidazo[1,5-a]pyridin-1-yl-
- 1-imidazo[1,5-a]pyridin-1-ylethanone
- 1-Imidazo[1,5-a]pyridin-1-yl-ethanone
- Ethanone, 1-imidazo[1,5-a]pyridin-1-yl- (9CI)
- AB29014
- SCHEMBL15596028
- AKOS006292884
- MFCD06739273
- CS-0340134
- 1-(IMIDAZO[1,5-A]PYRIDIN-1-YL)ETHAN-1-ONE
- 173344-98-4
- FT-0739756
- 1-(Imidazo[1,5-a]pyridin-1-yl)ethanone
- DB-064909
- ETHANONE, 1-IMIDAZO[1,5-A]PYRIDIN-1-YL-
- 1-Imidazo1,5-apyridin-1-yl-ethanone
- MDL： MFCD06739273
- Inchi： 1S/C9H8N2O/c1-7(12)9-8-4-2-3-5-11(8)6-10-9/h2-6H,1H3
- InChI Key： HZRQYHBKULBTAY-UHFFFAOYSA-N
- SMILES： O=C(C)C1=C2C=CC=CN2C=N1

Computed Properties

Exact Mass: 160.06374
Monoisotopic Mass: 160.063662883g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 34.4Å²

Experimental Properties

PSA: 34.37

1-Imidazo1,5-apyridin-1-yl-ethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	I706963-10mg	1-Imidazo[1,5-a]pyridin-1-yl-ethanone	173344-98-4		10mg	$ 50.00	2022-06-02
TRC	I706963-50mg	1-Imidazo[1,5-a]pyridin-1-yl-ethanone	173344-98-4		50mg	$ 115.00	2022-06-02
TRC	I706963-100mg	1-Imidazo[1,5-a]pyridin-1-yl-ethanone	173344-98-4		100mg	$ 185.00	2022-06-02
Chemenu	CM127746-1g	1-(imidazo[1,5-a]pyridin-1-yl)ethan-1-one	173344-98-4	95%	1g	$337	2021-08-05
Chemenu	CM127746-1g	1-(imidazo[1,5-a]pyridin-1-yl)ethan-1-one	173344-98-4	95%	1g	$***	2023-03-30
abcr	AB537740-100 mg	1-Imidazo[1,5-a]pyridin-1-yl-ethanone; .	173344-98-4		100MG	€335.10	2023-04-14
abcr	AB537740-250 mg	1-Imidazo[1,5-a]pyridin-1-yl-ethanone; .	173344-98-4		250MG	€440.50	2023-04-14
abcr	AB537740-500 mg	1-Imidazo[1,5-a]pyridin-1-yl-ethanone; .	173344-98-4		500MG	€609.40	2022-06-09
abcr	AB537740-1 g	1-Imidazo[1,5-a]pyridin-1-yl-ethanone; .	173344-98-4		1g	€1,074.60	2023-04-14
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	68R0301-1g	1-Imidazo[1,5-a]pyridin-1-yl-ethanone	173344-98-4	96%	1g	5071.29CNY	2021-05-08